2,3-dimethoxy-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C13H14N4O3S/c1-19-9-5-3-4-8(10(9)20-2)11(18)14-12-15-16-13-17(12)6-7-21-13/h3-5H,6-7H2,1-2H3,(H,14,15,18)
• InChI Key: BTJIYRLUEOUJML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NN=C3N2CCS3
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

The compound is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. Compounds with this core structure have been studied for their potential as therapeutic agents. They are often synthesized for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution reactions. For example, new 1,ω-bis((acetylphenoxy)acetamide)alkanes were prepared and then brominated using NBS to furnish novel bis(2-bromoacetyl)phenoxy)acetamides. These were then reacted with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol and o-phenylenediamine derivatives to afford the corresponding bis(1,2,4-triazolo[3,4-b][1,3,4]thiadiazine) derivatives.

Molecular Structure Analysis

The molecular structure of these compounds is often determined using techniques such as NMR spectroscopy. The core structure, 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine, can exist in four isomeric structural variants.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often involve nucleophilic substitution and bromination. The reactions are typically carried out in the presence of a strong acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure. NMR spectroscopy is often used to determine the structure and confirm the identity of these compounds.

Scientific Research Applications

Anticancer Activity

• Triazolothiadiazine derivatives have shown promising anticancer properties. .

Antimicrobial Effects

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Analgesic and Anti-Inflammatory Properties

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Antioxidant Potential

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Antiviral Applications

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Enzyme Inhibition

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Drug Design and Development

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Mechanism of Action

Target of Action

The compound 2,3-dimethoxy-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine Similar compounds have been found to inhibit enzymes such as carbonic anhydrase, cholinesterase, and aromatase . These enzymes play crucial roles in various biological processes, including fluid balance, nerve signal transmission, and hormone synthesis, respectively .

Mode of Action

Similar compounds have been found to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to form specific interactions with different target receptors .

Biochemical Pathways

Similar compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects . These activities suggest that the compound may affect a variety of biochemical pathways.

Pharmacokinetics

The presence of hydrogen bond accepting and donating characteristics in similar compounds has been found to improve their pharmacokinetic, pharmacological, and toxicological properties .

Result of Action

Similar compounds have been found to exhibit cytotoxic activities through the inhibition of targets such as egfr and parp-1, leading to apoptosis induction in cancer cells .

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific structure and properties. Some compounds with similar structures have been found to exhibit cytotoxicity.

Future Directions

Research into compounds with the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine core structure is ongoing, with a focus on developing new biologically active entities for the treatment of various diseases. This includes the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases.